Cas no 282727-23-5 (4-(3-Methylthiophenyl)benzoic acid)

• Product Name: 4-(3-Methylthiophenyl)benzoic acid
• CAS No: 282727-23-5
• MF: C₁₄H₁₂O₂S
• MW: 244.308882713318
• MDL: MFCD06858742
• CID: 2620677
• PubChem ID: 17925184
• Update Time: 2025-06-18

4-(3-Methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-methylsulfanylphenyl)benzoic acid
• 282727-23-5
• 4-(3-METHYLTHIOPHENYL)BENZOIC ACID
• 4-(3-Methylthiophenyl)benzoic acid, 95%
• MFCD06858742
• SCHEMBL6570622
• 4-(3-Methylthiophenyl)benzoic acid

• MDL： MFCD06858742
• Inchi： 1S/C14H12O2S/c1-17-13-4-2-3-12(9-13)10-5-7-11(8-6-10)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key： HVLUWWUXBGIXOW-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 244.05580079Da
• Monoisotopic Mass: 244.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 62.6Ų

Additional information on 4-(3-Methylthiophenyl)benzoic acid

Introduction to 4-(3-Methylthiophenyl)benzoic acid (CAS No. 282727-23-5)

4-(3-Methylthiophenyl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 282727-23-5, is a significant compound in the realm of pharmaceutical and chemical research. This benzoic acid derivative features a thiophene ring substituted at the 3-position with a methyl group, conferring unique structural and electronic properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4-(3-methylthiophenyl)benzoic acid consists of a benzoic acid core linked to a thiophene ring via an aromatic carbon. The presence of the methyl group on the thiophene ring influences its electronic distribution, making it an interesting scaffold for designing molecules with tailored biological activities. This compound has garnered attention due to its potential role in drug discovery and material science, particularly in the development of organic semiconductors and ligands for metal-organic frameworks (MOFs).

In recent years, 4-(3-methylthiophenyl)benzoic acid has been explored as a key intermediate in the synthesis of more complex molecules. Its ability to participate in various organic reactions, such as Suzuki-Miyaura cross-coupling and palladium-catalyzed hydrogenation, makes it a versatile building block for constructing heterocyclic compounds. These reactions are pivotal in pharmaceutical synthesis, enabling the creation of novel therapeutic agents with improved efficacy and reduced side effects.

One of the most compelling areas of research involving 4-(3-methylthiophenyl)benzoic acid is its application in medicinal chemistry. The thiophene moiety is known to exhibit diverse biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. Researchers have leveraged these characteristics to design derivatives that target specific disease pathways. For instance, studies have shown that analogs of this compound can modulate enzyme activity and interact with biological receptors, suggesting their potential use in treating conditions such as cancer and neurodegenerative disorders.

The synthesis of 4-(3-methylthiophenyl)benzoic acid itself is an intriguing process that highlights the ingenuity of modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from readily available precursors like 3-methylthiophene and benzoic acid derivatives. However, advances in catalytic systems have enabled more efficient routes, reducing reaction times and improving yields. These improvements are crucial for large-scale production and ensure that researchers have access to sufficient quantities of the compound for their studies.

Furthermore, the electronic properties of 4-(3-methylthiophenyl)benzoic acid make it an attractive candidate for applications in materials science. Thiophene-based compounds are widely used in organic electronics due to their ability to conduct electricity while maintaining stability. This has led to research into using derivatives of this compound as components in organic light-emitting diodes (OLEDs), field-effect transistors (FETs), and photovoltaic cells. The integration of such materials into next-generation electronic devices could lead to significant advancements in energy efficiency and performance.

Recent computational studies have also shed light on the structural properties of 4-(3-methylthiophenyl)benzoic acid, providing insights into its behavior at the molecular level. Techniques such as density functional theory (DFT) calculations have been employed to predict how this compound interacts with other molecules, including potential drug targets. These simulations are essential for guiding experimental design and optimizing drug candidates before they enter clinical trials.

The pharmaceutical industry has taken notice of the potential benefits offered by 4-(3-methylthiophenyl)benzoic acid. Several companies are currently exploring its use in developing new drugs aimed at treating various diseases. The compound’s unique structure allows it to be modified in numerous ways, enabling researchers to fine-tune its properties for specific therapeutic applications. This flexibility is a significant advantage in drug discovery, where identifying compounds with optimal pharmacokinetic profiles is critical.

In conclusion, 4-(3-methylthiophenyl)benzoic acid (CAS No. 282727-23-5) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its structural features make it an excellent candidate for further research, offering opportunities for innovation in drug development and advanced materials. As scientific understanding continues to evolve, it is likely that this compound will play an increasingly important role in addressing some of the most pressing challenges in medicine and technology.